![molecular formula C24H30N2O4 B307309 Ethyl [2-tert-butyl-1,2-bis(4-methylbenzoyl)hydrazino]acetate](/img/structure/B307309.png)
Ethyl [2-tert-butyl-1,2-bis(4-methylbenzoyl)hydrazino]acetate
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Overview
Description
Ethyl [2-tert-butyl-1,2-bis(4-methylbenzoyl)hydrazino]acetate, commonly known as BMBH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BMBH is a hydrazine derivative that has been extensively studied for its ability to inhibit protein tyrosine phosphatases (PTPs) and its potential role as an anticancer agent.
Scientific Research Applications
BMBH has been extensively studied for its potential applications in cancer therapy. It has been shown to inhibit Ethyl [2-tert-butyl-1,2-bis(4-methylbenzoyl)hydrazino]acetate, which are enzymes that play a crucial role in cancer cell signaling pathways. By inhibiting this compound, BMBH can disrupt cancer cell growth and induce apoptosis. BMBH has also been studied for its potential use in treating other diseases such as diabetes, obesity, and autoimmune disorders.
Mechanism of Action
BMBH inhibits Ethyl [2-tert-butyl-1,2-bis(4-methylbenzoyl)hydrazino]acetate by binding to the active site of the enzyme and forming a covalent bond with the catalytic cysteine residue. This results in the inactivation of the enzyme and disruption of the signaling pathways that promote cancer cell growth. BMBH has also been shown to induce reactive oxygen species (ROS) production, which can lead to apoptosis in cancer cells.
Biochemical and Physiological Effects:
BMBH has been shown to have potent anticancer activity in vitro and in vivo. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. BMBH has also been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines. Additionally, BMBH has been shown to have a low toxicity profile and is well tolerated in animal studies.
Advantages and Limitations for Lab Experiments
BMBH has several advantages for lab experiments, including its high potency and low toxicity profile. However, BMBH is a relatively new compound, and there is limited information available on its pharmacokinetics and pharmacodynamics. Additionally, the synthesis of BMBH is complex and requires specialized equipment and expertise.
Future Directions
For BMBH research include the development of BMBH derivatives with improved potency and selectivity and the exploration of its potential applications in other areas.
Synthesis Methods
The synthesis of BMBH involves the reaction of ethyl 2-oxoacetate with tert-butyl hydrazine and 4-methylbenzoyl chloride. The reaction takes place in the presence of a base such as potassium carbonate and a solvent such as acetonitrile. The product is then purified through column chromatography to obtain pure BMBH.
properties
Molecular Formula |
C24H30N2O4 |
---|---|
Molecular Weight |
410.5 g/mol |
IUPAC Name |
ethyl 2-[[tert-butyl-(4-methylbenzoyl)amino]-(4-methylbenzoyl)amino]acetate |
InChI |
InChI=1S/C24H30N2O4/c1-7-30-21(27)16-25(22(28)19-12-8-17(2)9-13-19)26(24(4,5)6)23(29)20-14-10-18(3)11-15-20/h8-15H,7,16H2,1-6H3 |
InChI Key |
LRZXUQTVWPVBKS-UHFFFAOYSA-N |
SMILES |
CCOC(=O)CN(C(=O)C1=CC=C(C=C1)C)N(C(=O)C2=CC=C(C=C2)C)C(C)(C)C |
Canonical SMILES |
CCOC(=O)CN(C(=O)C1=CC=C(C=C1)C)N(C(=O)C2=CC=C(C=C2)C)C(C)(C)C |
Origin of Product |
United States |
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